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Compound of Interest

Compound Name:
Triphenylmethyl(2-bromoethyl)

sulfide

Cat. No.: B1145269 Get Quote

Core Chemical Data of Triphenylmethyl(2-
bromoethyl) sulfide
This document provides the fundamental chemical properties of Triphenylmethyl(2-
bromoethyl) sulfide, a compound relevant to researchers and professionals in the field of drug

development and chemical synthesis.

Quantitative Data Summary
The essential quantitative data for Triphenylmethyl(2-bromoethyl) sulfide is summarized in

the table below. This information is critical for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value Reference

Molecular Formula C21H19BrS [1]

Molecular Weight 383.3 g/mol [1]

Monoisotopic Mass 382.03908 Da [1]
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For unambiguous identification, the following identifiers are associated with

Triphenylmethyl(2-bromoethyl) sulfide:

IUPAC Name: [2-bromoethylsulfanyl(diphenyl)methyl]benzene[1]

CAS Number: 157522-54-8[1]

PubChem CID: 11047216[1]

Due to the highly specific nature of the request for detailed experimental protocols and

signaling pathway diagrams, this information is not readily available in public databases for this

specific compound. Such detailed technical data is typically found within proprietary research

documentation or specialized scientific literature.

Logical Relationship of Chemical Identification
The following diagram illustrates the logical flow from the common name of the compound to its

fundamental molecular properties.
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Caption: From Compound Name to Molecular Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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